Cas no 107-50-6 (Tetradecamethylcycloheptasiloxane)

• Product Name: Tetradecamethylcycloheptasiloxane
• CAS No: 107-50-6
• MF: C₁₄H₄₂O₇Si₇
• MW: 519.07759141922
• MDL: MFCD30534308
• CID: 155040
• PubChem ID: 354334199
• Update Time: 2025-04-19

Tetradecamethylcycloheptasiloxane Chemical and Physical Properties

Names and Identifiers

• Cycloheptasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14-tetradecamethyl-
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14-tetradecamethyl-1,3,5,7,9,11,13-heptaoxa-2,4,6,8,10,12,14-heptasilacyclotetradecane
• Tetradecamethylcycloheptasiloxane
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14-Tetradecamethylcycloheptasiloxane
• Cycloheptasiloxane,tetradecamethyl
• EINECS 203-496-9
• Tetradecamethyl-cycloheptasiloxan
• tetradecamethyl-cycloheptasiloxane
• tetradecamethylheptasiloxane
• Cycloheptasiloxane, tetradecamethyl-
• Tetradecamethylcyclotetradecaneheptasiloxane
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14-Tetradecamethylcyclotetradecaneheptasiloxane
• 107-50-6
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14-Tetradecamethylcycloheptasiloxane #
• GSANOGQCVHBHIF-UHFFFAOYSA-N
• KCK5L8VU47
• tetradecamethyl cycloheptasiloxane
• NS00041292
• T71579
• D7
• MFCD30534308
• AKOS028110683
• CHEBI:87988
• Q27160005
• CYCLOHEPTASILOXANE, 2,2,4,4,6,6,8,8,10,10,12,12,14,14-TETRADECAMETHYL-
• UNII-KCK5L8VU47
• CYCLOHEPTASILOXANE [INCI]
• Cyclomethicone 7
• J182.220I
• T2678
• DTXSID8059348
• SCHEMBL375229
• D-7
• Tetradecamethyl-cycloheptasiloxane; 2,2,4,4,6,6,8,8,10,10,12,12,14,14-Tetradecamethyl-cycloheptasiloxane
• DTXCID5033040

• MDL： MFCD30534308
• Inchi： 1S/C14H42O7Si7/c1-22(2)15-23(3,4)17-25(7,8)19-27(11,12)21-28(13,14)20-26(9,10)18-24(5,6)16-22/h1-14H3
• InChI Key： GSANOGQCVHBHIF-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 518.13200
• Monoisotopic Mass: 518.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.6A^2

Experimental Properties

• Density: 0.9703
• Melting Point: -32°C(lit.)
• Boiling Point: 151°C/20mmHg(lit.)
• Flash Point: 150.7°C
• Refractive Index: 1.4020 to 1.4060
• PSA: 64.61000
• LogP: 5.02880
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tetradecamethylcycloheptasiloxane Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents